1-[(3-nitro-4-{2-[(E)-(3-nitrophenyl)methylidene]hydrazino}phenyl)sulfonyl]-4-piperidinecarboxylic acid

• IUPAC Name: 1-[3-nitro-4-[(2E)-2-[(3-nitrophenyl)methylidene]hydrazinyl]phenyl]sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C19H19N5O8S/c25-19(26)14-6-8-22(9-7-14)33(31,32)16-4-5-17(18(11-16)24(29)30)21-20-12-13-2-1-3-15(10-13)23(27)28/h1-5,10-12,14,21H,6-9H2,(H,25,26)/b20-12+
• InChI Key: HAPGIASVKDQJKV-UDWIEESQSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC(=C(C=C2)NN=CC3=CC(=CC=C3)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC(=C(C=C2)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H19N5O8S
• Molecular Weight: 477.4 g/mol

Description

The compound contains several functional groups including a nitro group (-NO2), a hydrazino group (-NHNH2), a sulfonyl group (-SO2-), and a carboxylic acid group (-COOH). These groups are attached to a phenyl ring and a piperidine ring.

Molecular Structure Analysis

The presence of multiple functional groups and rings in the compound would result in a complex three-dimensional structure. The electron-withdrawing nitro groups could potentially influence the electron density and reactivity of the aromatic ring.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions depending on the conditions, such as reduction of the nitro groups or reactions at the hydrazino or carboxylic acid groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and molecular structure. For example, the presence of polar groups like nitro, sulfonyl, and carboxylic acid could impact its solubility.

Scientific Research Applications

Insensitive Munitions (IMs) and Explosives

• Researchers have studied the compatibility, sensitivity, and mechanical properties of NTO-based polymer-bonded explosives (PBXs). .

Corrosion Mechanism Studies

• Despite being acidic, NTO ’s potential to corrode weaponry remains puzzling. Ab initio molecular dynamics (AIMD) simulations have been employed to identify key steps in NTO-induced metal corrosion. .

Modification with Acridine (ACR)

• Researchers have synthesized NTO with acridine (ACR) to modify its physical features and extend its applications. .

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. The compound could potentially be hazardous due to the presence of nitro groups, which are often associated with explosive properties.

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential applications. It could also involve modifying the structure to enhance its properties or reduce potential hazards.